1-(3-fluorobenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: (3-fluorophenyl)-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H20FN7O2/c1-32-18-7-5-17(6-8-18)30-21-19(26-27-30)20(24-14-25-21)28-9-11-29(12-10-28)22(31)15-3-2-4-16(23)13-15/h2-8,13-14H,9-12H2,1H3
• InChI Key: FLGWKIFTVCMBGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC(=CC=C5)F)N=N2
• Molecular Formula: C22H20FN7O2
• Molecular Weight: 433.4 g/mol
• CAS No.: 946364-55-2

Description

This compound belongs to the 1,2,3-triazolo[4,5-d]pyrimidine class, characterized by a fused triazole-pyrimidine core linked to a piperazine moiety. The 3-fluorobenzoyl group at position 1 and the 4-methoxyphenyl substituent at position 3 of the triazole ring confer distinct electronic and steric properties. The piperazine linker enhances solubility and modulates pharmacokinetic properties, as seen in related pharmacologically active molecules .

Biological Activity

1-(3-fluorobenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The compound's structure features a piperazine ring linked to a triazolo-pyrimidine moiety and aromatic substituents, suggesting a diverse range of pharmacological applications.

Molecular Structure

The molecular formula of this compound is $C_{22}H_{20}FN_7O_2$, with a molecular weight of approximately 433.4 g/mol. The presence of fluorine, nitrogen, and oxygen atoms alongside carbon and hydrogen indicates its potential for various biological interactions.

Property	Details
Molecular Formula	C22H20FN7O2
Molecular Weight	433.4 g/mol
IUPAC Name	1-(3-fluorobenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
Purity	≥95%

Biological Activities

Research indicates that triazolo-pyrimidine derivatives exhibit a variety of biological activities, including anticancer, antimicrobial, and anticonvulsant effects. The specific activities of 1-(3-fluorobenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine have been explored in several studies:

Anticancer Activity

Triazolo-pyrimidine derivatives have shown significant cytotoxic effects against various cancer cell lines. In vitro studies suggest that compounds similar to 1-(3-fluorobenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine can inhibit cell proliferation in human breast cancer (MCF-7) and colon carcinoma (HCT-116) cell lines.

For example:

• Compound X (similar structure) exhibited an IC50 value of 6.2 μM against HCT-116 cells.
• Compound Y showed an IC50 value of 43.4 μM against MCF-7 cells.

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Triazolo-pyrimidine derivatives have been reported to have activity against various bacterial strains. For instance:

• A related compound demonstrated significant antibacterial activity compared to standard antibiotics like chloramphenicol.

Anticonvulsant Activity

Research has also indicated that triazole derivatives can serve as anticonvulsant agents. In animal models:

• Compounds within this class showed protective effects in seizure models with ED50 values indicating their potency.

The biological activity of 1-(3-fluorobenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine is likely due to its ability to interact with specific biological targets:

• Enzyme Inhibition : It may inhibit key enzymes involved in cancer cell proliferation or microbial growth.
• Receptor Modulation : The compound could act on neurotransmitter receptors or other cellular pathways relevant to seizure activity.

Case Studies

Several studies have evaluated the biological activity of triazolo-pyrimidine derivatives:

• Study on Anticancer Activity : A recent study found that derivatives similar to the target compound inhibited the growth of MCF-7 and HCT-116 cells with varying IC50 values.
• Antimicrobial Screening : Another study reported that triazole derivatives displayed potent antibacterial effects against Gram-positive and Gram-negative bacteria.

Comparison with Similar Compounds

Key Observations :

• The 3-fluorobenzoyl group in the target compound may enhance metabolic stability compared to benzyl or methylbenzyloxy substituents .

Piperazine-Containing Analogues

Compound Name	Core Structure	Functional Groups	Activity/Use	Reference
1-[2-({4-[(3-Fluorophenyl)methyl]piperazin-1-yl}methyl)pyrazolo[1,5-a]pyrimidin-5-yl]-1H-benzimidazole	Pyrazolo[1,5-a]pyrimidine core	Fluorophenylmethyl-piperazine	Kinase inhibition (unspecified)
6-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine	Triazolo-pyridazine core	Bis(4-fluorophenyl)butyl-piperazine	Undisclosed (structural analog)
4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(3-oxo-4H-1,4-benzoxazin-6-yl)piperazine-1-carboxamide	Pyridine-carboxamide core	Chloro-trifluoromethylpyridine	Potential kinase/pest control

Key Observations :

• Piperazine derivatives with fluorinated aryl groups (e.g., 3-fluorobenzoyl in the target vs. 4-fluorophenyl in ) exhibit improved lipophilicity and blood-brain barrier penetration.
• The carboxamide linker in versus the triazolo-pyrimidine core in the target compound highlights divergent pharmacophore strategies for target engagement.

Functional Comparisons and Potency Trends

• Antiplatelet Activity: Ticagrelor analogues (e.g., 16m) with triazolo-pyrimidine cores show IC₅₀ values in the nanomolar range for P2Y12 receptor antagonism . The target compound’s 4-methoxyphenyl group may enhance selectivity over off-target GPCRs.
• Antimicrobial Activity: Pyrazolo-pyrimidinones (e.g., compound 6 in ) exhibit moderate antibacterial activity (MIC: 8–32 µg/mL). The target’s fluorobenzoyl group could improve Gram-positive coverage due to enhanced membrane penetration.
• Kinase Inhibition : Piperazine-linked triazolo-pyrimidines (e.g., ) are reported in kinase inhibitor patents, suggesting the target compound may align with ATP-competitive kinase inhibitors like imatinib.